Cas no 15647-75-3 (Benzothiazole,2-(heptylthio)-)

Benzothiazole,2-(heptylthio)- structure
Benzothiazole,2-(heptylthio)- structure
Product Name:Benzothiazole,2-(heptylthio)-
CAS No:15647-75-3
MF:C14H19NS2
MW:265.437361001968
CID:155626
PubChem ID:99154
Update Time:2025-04-19

Benzothiazole,2-(heptylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-(heptylthio)-
    • 1-Pyridyl-(2)-n-heptan
    • 2-Heptylmercapto-benzothiazol
    • 2-Heptyl-pyridin
    • 2-heptyl-pyridine
    • 2-heptylsulfanyl-benzothiazole
    • 2-heptylthiobenzothiazole
    • AC1L2IYN
    • AC1Q4X2I
    • AR-1E2021
    • CTK4E5207
    • EINECS 244-056-6
    • SureCN919951
    • 2-(HEPTYLTHIO)BENZOTHIAZOLE
    • SCHEMBL15501213
    • Heptylcaptax
    • 15647-75-3
    • UNII-6C0S38ZK59
    • NSC-190381
    • NSC190381
    • HEPTYL MERCAPTOBENZOTHIAZOLE
    • Benzothiazole, 2-(heptylthio)-
    • NSC 190381
    • DTXSID70166086
    • 6C0S38ZK59
    • Inchi: 1S/C14H19NS2/c1-2-3-4-5-8-11-16-14-15-12-9-6-7-10-13(12)17-14/h6-7,9-10H,2-5,8,11H2,1H3
    • InChI Key: YAPCOOZZOPRYLM-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2S1)CCCCCCC

Computed Properties

  • Exact Mass: 265.09607
  • Monoisotopic Mass: 265.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Density: 1.12
  • Boiling Point: 381.9°Cat760mmHg
  • Flash Point: 184.8°C
  • Refractive Index: 1.599
  • PSA: 12.89
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